Cas no 1694132-33-6 (4-amino-1-butyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-amino-1-butyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1694132-33-6
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5857721
• PubChem ID: 107344231
• Update Time: 2025-10-29

4-amino-1-butyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-butyl-1H-pyrazole-3-carboxylic acid
• 1694132-33-6
• EN300-1106372

• Inchi： 1S/C8H13N3O2/c1-2-3-4-11-5-6(9)7(10-11)8(12)13/h5H,2-4,9H2,1H3,(H,12,13)
• InChI Key： VQHYCRVDYIAYAY-UHFFFAOYSA-N
• SMILES： OC(C1C(=CN(CCCC)N=1)N)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 81.1Ų

Additional information on 4-amino-1-butyl-1H-pyrazole-3-carboxylic acid

Professional Introduction to 4-amino-1-butyl-1H-pyrazole-3-carboxylic acid (CAS No. 1694132-33-6)

4-amino-1-butyl-1H-pyrazole-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1694132-33-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a structurally versatile scaffold that has been widely explored for its pharmacological properties. The presence of both amino and carboxylic acid functional groups in its molecular structure makes it a promising candidate for further chemical modifications and biological evaluations.

The pyrazole core is a five-membered aromatic ring containing two nitrogen atoms, which imparts unique electronic and steric properties to the molecule. These properties are highly valued in drug design, as they can influence binding affinity, metabolic stability, and overall bioavailability. In particular, 4-amino-1-butyl-1H-pyrazole-3-carboxylic acid has been studied for its potential applications in the development of novel therapeutic agents. The amino group at the 4-position and the carboxylic acid group at the 3-position provide multiple sites for chemical derivatization, allowing researchers to tailor the compound's properties for specific biological targets.

Recent advancements in computational chemistry and high-throughput screening have enabled more efficient identification of bioactive compounds. 4-amino-1-butyl-1H-pyrazole-3-carboxylic acid has been utilized in virtual screening campaigns to identify potential inhibitors of various enzymatic targets. For instance, studies have suggested that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a candidate for further investigation in the treatment of chronic inflammatory diseases.

In addition to its pharmacological potential, 4-amino-1-butyl-1H-pyrazole-3-carboxylic acid has been explored in material science applications. Pyrazole derivatives are known for their ability to form coordination complexes with metal ions, which can be leveraged in the development of catalysts and functional materials. The carboxylic acid group in this compound can act as a ligand, facilitating the formation of stable metal complexes that may have applications in catalytic processes or as sensors for metal ions.

The synthesis of 4-amino-1-butyl-1H-pyrazole-3-carboxylic acid typically involves multi-step organic reactions, starting from commercially available precursors such as 3-bromopyrazole or 3-hydroxypyrazole. The introduction of the amino group at the 4-position and the butyl chain at the 1-position requires careful selection of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have improved the efficiency of these synthetic routes, making it more feasible to produce this compound on a larger scale.

Biologically, 4-amino-1-butyl-1H-pyrazole-3-carboxylic acid has shown promise in preclinical studies as a modulator of immune responses. Pyrazole derivatives have been reported to interact with receptors and enzymes involved in immune signaling pathways, such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins. The structural features of this compound may allow it to modulate these pathways without significant off-target effects, which is crucial for developing safe and effective immunomodulatory therapies.

The butyl group at the 1-position of 4-amino-1-butyl-1H-pyrazole-3-carboxylic acid contributes to its solubility and bioavailability, which are critical factors for drug development. By enhancing solubility, this group may improve the compound's ability to cross biological membranes, thereby increasing its therapeutic efficacy. Furthermore, the butyl chain can be modified further to optimize pharmacokinetic properties, such as reducing clearance rates or prolonging half-life.

Recent research has also highlighted the potential of pyrazole derivatives as scaffolds for antiviral agents. The unique electronic properties of the pyrazole ring allow it to interact with viral proteases and polymerases, inhibiting viral replication. Studies have demonstrated that compounds similar to 4-amino-1-butyl-1H-pyrazole-3-carboxylic acid can disrupt viral life cycles by targeting essential enzymatic processes. This finding underscores the importance of this class of compounds in developing antiviral therapies against emerging infectious diseases.

The carboxylic acid group at the 3-position provides an additional handle for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. For example, esterification or amidation of this carboxylic acid can yield compounds with improved stability or altered pharmacokinetic profiles. Such modifications are often necessary to enhance drug-like properties, including bioavailability, metabolic stability, and target specificity.

In conclusion,4-amino-1-butyl-1H-pyrazole-3-carboxylic acid (CAS No. 1694132-33-6) is a multifaceted compound with significant potential in pharmaceutical and material science applications. Its unique structural features make it a valuable scaffold for drug discovery efforts aimed at modulating immune responses, viral infections, and other therapeutic areas. Continued research into this compound and its derivatives will likely yield novel therapeutic agents with broad clinical applications.